![molecular formula C21H32BrNO2 B3963544 1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol](/img/structure/B3963544.png)
1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol
Overview
Description
1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol, also known as ICI118,551, is a selective β2-adrenergic receptor antagonist. It was first synthesized in 1985 by Imperial Chemical Industries (ICI) and has since been used extensively in scientific research.
Mechanism of Action
1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol selectively binds to the β2-adrenergic receptor and blocks its activation by endogenous ligands such as epinephrine and norepinephrine. This results in a decrease in cAMP production and downstream signaling pathways. The mechanism of action of this compound has been extensively studied using various techniques such as radioligand binding assays, functional assays, and crystallography.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are primarily mediated through its blockade of the β2-adrenergic receptor. This results in a decrease in bronchodilation, cardiac contractility, and glycogenolysis. It has also been shown to inhibit lipolysis and promote insulin secretion. The effects of this compound on various physiological processes have been studied in both in vitro and in vivo models.
Advantages and Limitations for Lab Experiments
1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol has several advantages as a tool for scientific research. It is highly selective for the β2-adrenergic receptor and does not interact with other adrenergic receptors. It is also relatively stable and has a long half-life, allowing for prolonged experiments. However, this compound also has some limitations. It is not a reversible antagonist and cannot be used to study receptor desensitization or internalization. It also has a relatively low affinity for the β2-adrenergic receptor compared to other ligands.
Future Directions
There are several future directions for the study of 1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol. One area of research is the development of more selective and potent β2-adrenergic receptor antagonists. Another area is the investigation of the role of the β2-adrenergic receptor in various disease states such as asthma, heart failure, and diabetes. Additionally, the use of this compound as a tool for studying G protein-coupled receptor signaling pathways and drug discovery is an area of active research.
Conclusion
This compound is a selective β2-adrenergic receptor antagonist that has been extensively used in scientific research. Its synthesis method has been optimized over the years, and its mechanism of action and physiological effects have been well-studied. While it has several advantages as a tool for scientific research, it also has some limitations. There are several future directions for the study of this compound, including the development of more selective and potent β2-adrenergic receptor antagonists and the investigation of its role in various disease states.
Scientific Research Applications
1-(4-bromophenoxy)-3-(dicyclohexylamino)-2-propanol is widely used in scientific research as a tool to study the β2-adrenergic receptor. It has been used to investigate the role of the β2-adrenergic receptor in various physiological processes such as bronchodilation, cardiac function, and glucose metabolism. It has also been used to study the pharmacology of other β2-adrenergic receptor ligands.
properties
IUPAC Name |
1-(4-bromophenoxy)-3-(dicyclohexylamino)propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H32BrNO2/c22-17-11-13-21(14-12-17)25-16-20(24)15-23(18-7-3-1-4-8-18)19-9-5-2-6-10-19/h11-14,18-20,24H,1-10,15-16H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWPIHYCYIFRGKZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N(CC(COC2=CC=C(C=C2)Br)O)C3CCCCC3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H32BrNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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